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Compound of Interest

Compound Name: H-Glu(OBzl)-OBzl.HCl

Cat. No.: B1295619 Get Quote

Technical Data Sheet: H-Glu(OBzl)-OBzl.HCl
An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of

L-Glutamic acid dibenzyl ester hydrochloride (H-Glu(OBzl)-OBzl.HCl), a key reagent in peptide

synthesis.

Chemical Properties and Identification
H-Glu(OBzl)-OBzl.HCl is a protected form of the amino acid L-glutamic acid. The benzyl ester

groups on the alpha and gamma carboxyl groups prevent unwanted side reactions during

peptide synthesis, making it a valuable building block for complex peptide structures.

The key quantitative data for this compound are summarized in the table below.
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Property Value

Molecular Formula C₁₉H₂₂ClNO₄[1][2][3][4][5]

Molecular Weight 363.84 g/mol [1][2][4][5]

CAS Registry Number 4561-10-8[1][2][3]

Appearance White to off-white solid powder[2][3]

Melting Point 102.0 to 106.0 °C[2]

Molecular Structure and Components
The structure of H-Glu(OBzl)-OBzl.HCl consists of a central glutamic acid core with its two

carboxylic acid groups protected by benzyl (Bzl) esters. The amine group is present as a

hydrochloride (HCl) salt.
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Caption: Logical relationship of the molecular components of H-Glu(OBzl)-OBzl.HCl.

Applications in Research and Development
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This chemical is primarily utilized in peptide synthesis as a protected derivative of glutamic

acid.[1] The benzyl ester protecting groups allow for selective reactions at other sites during the

assembly of a peptide chain. It is particularly valuable in solid-phase peptide synthesis (SPPS),

where controlled deprotection and coupling steps are crucial.[1] Its applications extend to the

production of custom peptides for biochemical and pharmacological research, aiding in the

study of protein interactions and enzyme functions.[1]

Experimental Protocols
While the molecular weight and formula are calculated from the known structure, experimental

verification is typically performed using mass spectrometry. A standard protocol would involve:

Sample Preparation: Dissolving a small quantity of H-Glu(OBzl)-OBzl.HCl in a suitable

solvent, such as a mixture of acetonitrile and water.

Infusion: Introducing the sample solution into an electrospray ionization (ESI) source coupled

to a mass spectrometer.

Ionization: Applying a high voltage to generate gaseous ions of the molecule. In positive ion

mode, the expected ion would be [M+H]⁺, where M is the free base C₁₉H₂₁NO₄.

Mass Analysis: Measuring the mass-to-charge ratio (m/z) of the resulting ions. The expected

m/z for the [M+H]⁺ ion would be approximately 328.15, corresponding to the molecular

weight of the free base.

Data Analysis: Comparing the experimentally determined mass to the calculated theoretical

mass to confirm the identity and purity of the compound.

Storage and Handling
For optimal stability, H-Glu(OBzl)-OBzl.HCl should be stored under the following conditions:

Temperature: 4°C for long-term storage.[3]

Atmosphere: Keep in a tightly sealed container, protected from moisture.[3]

Shipping: Typically shipped at room temperature in the continental US.[3]
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In-Solution: When dissolved in a solvent like DMSO, stock solutions should be stored at

-80°C for up to 6 months or -20°C for up to 1 month.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. H-Glu(OBzl)-OBzl.HCl [myskinrecipes.com]

2. chemwhat.com [chemwhat.com]

3. medchemexpress.com [medchemexpress.com]

4. medchemexpress.com [medchemexpress.com]

5. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [H-Glu(OBzl)-OBzl.HCl molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295619#h-glu-obzl-obzl-hcl-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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